Cas no 13937-11-6 (Propanedioic acid,2-butylidene-, 1,3-diethyl ester)

Propanedioic acid,2-butylidene-, 1,3-diethyl ester structure
13937-11-6 structure
Product Name:Propanedioic acid,2-butylidene-, 1,3-diethyl ester
CAS No:13937-11-6
MF:C11H18O4
MW:214.258224010468
CID:229858
PubChem ID:276528
Update Time:2025-04-19

Propanedioic acid,2-butylidene-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-butylidene-, 1,3-diethyl ester
    • diethyl 2-butylidenepropanedioate
    • AC1L5K16
    • AC1Q63K9
    • AR-1I4643
    • butylidene-malonic acid diethyl ester
    • Butyliden-malonsaeure-diaethylester
    • CTK4C1785
    • diethyl 2-butylidenepropane-1,3-dioate
    • diethyl butylidenemalonate
    • diethyl butylidenepropanedioate
    • ethyl 2-butylidenemalonate
    • NSC124628
    • Penten-(1)-dicarbonsaeure-(1.1)-diaethylester
    • SBB060571
    • Propanedioic acid, 2-butylidene-, 1,3-diethyl ester
    • SCHEMBL2920460
    • AKOS024390871
    • NSC-124628
    • 13937-11-6
    • DTXSID90298611
    • Inchi: 1S/C11H18O4/c1-4-7-8-9(10(12)14-5-2)11(13)15-6-3/h8H,4-7H2,1-3H3
    • InChI Key: HMTIRFYNPBFXRM-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C/CCC)=O

Computed Properties

  • Exact Mass: 214.12054
  • Monoisotopic Mass: 214.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 1.83910

Propanedioic acid,2-butylidene-, 1,3-diethyl ester Related Literature

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